Cas no 939409-06-0 (2-(1H-BENZIMIDAZOL-2-YL)BENZOIC ACID ETHYL ESTER)

• Product name: 2-(1H-BENZIMIDAZOL-2-YL)BENZOIC ACID ETHYL ESTER
• CAS No: 939409-06-0
• MF: C₁₆H₁₄N₂O₂
• MW: 266.294563770294
• CID: 1982478
• PubChem ID: 73012969

2-(1H-BENZIMIDAZOL-2-YL)BENZOIC ACID ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 2-(1H-BENZIMIDAZOL-2-YL)BENZOIC ACID ETHYL ESTER
• ethyl 2-(1H-benzimidazol-2-yl)benzoate
• Ethyl2-(1H-benzo[d]imidazol-2-yl)benzoate
• Ethyl 2-(1H-benzo[d]imidazol-2-yl)benzoate
• 939409-06-0

• Inchi： InChI=1S/C16H14N2O2/c1-2-20-16(19)12-8-4-3-7-11(12)15-17-13-9-5-6-10-14(13)18-15/h3-10H,2H2,1H3,(H,17,18)
• InChI Key： KUCYIAVBYYLTCU-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=CC=CC=C1C2=NC3=CC=CC=C3N2

Computed Properties

• Exact Mass: 266.105527694Da
• Monoisotopic Mass: 266.105527694Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55Ų